Cas no 1284059-61-5 ((2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)(phenyl)methanol)

• Product Name: (2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)(phenyl)methanol
• CAS No: 1284059-61-5
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• MDL: MFCD16357689
• CID: 5207458
• Update Time: 2026-03-06

(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)(phenyl)methanol

• MDL： MFCD16357689
• Inchi： 1S/C13H12O3S/c14-11(9-4-2-1-3-5-9)13-12-10(8-17-13)15-6-7-16-12/h1-5,8,11,14H,6-7H2
• InChI Key： QQEXWOYOTOLWMH-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1C(C1C=CC=CC=1)O)OCCO2

Computed Properties

• Exact Mass: 248.051
• Monoisotopic Mass: 248.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.9

Additional information on (2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)(phenyl)methanol

Introduction to (2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)(phenyl)methanol (CAS No. 1284059-61-5)

The compound (2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)(phenyl)methanol with CAS No. 1284059-61-5 is a unique organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, which combines a dihydrothienodioxin ring system with a phenylmethanol group. Recent studies have highlighted its potential applications in drug discovery and advanced materials development.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize the production of (2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)(phenyl)methanol, including palladium-catalyzed cross-coupling reactions and other transition metal-mediated processes. These studies have not only improved the yield but also provided deeper insights into the electronic properties of the molecule.

The structural uniqueness of (2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)(phenyl)methanol lies in its fused ring system. The dihydrothienodioxin moiety contributes to its aromaticity and stability, while the phenylmethanol group introduces hydrophilic properties. This combination makes the compound suitable for applications in pharmaceuticals and as a precursor for more complex molecules.

In terms of applications, (2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)(phenyl)methanol has shown promise in drug design due to its ability to interact with biological targets. Researchers have investigated its potential as a lead compound for anti-inflammatory and anti-cancer drugs. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have enabled detailed studies of the molecular properties of (2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)(phenyl)methanol. Density functional theory (DFT) calculations have revealed its electronic structure and reactivity patterns. These findings are crucial for understanding its behavior in various chemical reactions and biological systems.

The synthesis of (2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)(phenyl)methanol involves multiple steps that require precise control over reaction conditions. Key steps include the formation of the dihydrothienodioxin ring system through cyclization reactions and subsequent functionalization with the phenylmethanol group. These steps highlight the importance of stereochemistry and regioselectivity in organic synthesis.

Despite its complexity, (2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)(phenyl)methanol has shown remarkable stability under various experimental conditions. This stability is attributed to its rigid molecular framework and aromaticity. Such properties make it an attractive candidate for use in high-performance materials and advanced chemical systems.

In conclusion,(2,3-Dihydrothieno[3,,b][,,]dioxin--y)()methanol CAS No., , , , , , , , , , , , , , , has emerged as a significant molecule in contemporary chemical research due to its unique structure and versatile applications. Ongoing studies aim to further explore its potential in drug discovery and materials science while improving synthetic methodologies for large-scale production.